Ethyl 2,6-difluorobenzoate

• IUPAC Name: ethyl 2,6-difluorobenzoate
• InChI: InChI=1S/C9H8F2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key: FBQKPNPHWYPJFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC=C1F)F
• Molecular Formula: C9H8F2O2
• DSSTOX Substance ID: DTXSID601014810
• Molecular Weight: 186.15 g/mol
• CAS No.: 19064-14-3

Description

Ethyl 2,6-difluorobenzoate (EFB) is a fluorinated organic compound used in a variety of applications. It is a colorless, volatile liquid with a pungent odor. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other specialty chemicals. It is also used as a solvent and in the manufacture of perfumes and fragrances. In addition, EFB has been studied for its potential use as a pharmaceutical agent, and its mechanism of action is being investigated.

Scientific Research Applications

Synthesis of Heterocycles

• Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, related to Ethyl 2,6-difluorobenzoate, serves as a versatile intermediate in synthesizing a diverse set of trifluoromethyl heterocycles, useful in organic synthesis (Honey et al., 2012).

Analytical Methods in Environmental Studies

• A gas-liquid chromatographic procedure has been developed using derivatives of 2,6-difluorobenzoic acid, a compound related to this compound, for the sensitive analysis of trace levels of substances in environmental samples like pond water (Webster & Worobey, 1979).

Photochemical Studies

• Ethyl 3-azido-4,6-difluorobenzoate, a derivative of this compound, undergoes photolysis leading to the formation of unique compounds, which are identified using NMR spectroscopy and supported by DFT calculations (Andersson et al., 2017).

Electroanalytical Studies

• The electroanalytical behavior of 3,8-difluorobenzo[c]cinnoline, related to this compound, was studied using voltametric and coulometric methods, providing insights into the electrochemical characteristics of such compounds (Durmus et al., 2001).

Synthesis and Structural Analysis

• The esterification of 2,6-dimethoxybenzoic acid, a structurally related compound to this compound, has been studied, including its synthesis and crystallographic analysis (Khan et al., 2012).

Medicinal Chemistry

• Derivatives of this compound have been explored for their potential in developing new medications, such as antiepileptic drugs (Quan Zhe-shan, 2004).

Environmental Tracing and Analysis

• The use of fluorinated benzoic acid derivatives, closely related to this compound, as tracers in environmental studies, provides insight into the movement of water in porous media (Jaynes, 1994).

Safety and Hazards

Ethyl 2,6-difluorobenzoate is classified under the GHS07 hazard class. It carries the signal word ‘Warning’ and has hazard statements H302, H315, H319, H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water in case of contact with eyes.

Synthesis routes and methods

Procedure details

2,6-Difluorobenzoyl chloride was diluted with CH2Cl2 (5 ml) and cooled to 0° C. A mixture of EtOH (1.2 ml, 20 mmol) and pyridine (1.6 ml, 20 mmol) was added, dropwise, over 5 minutes to the reaction mixture. The ice bath was removed after 5 minutes and the reaction mixture stirred at 25° C. for 45 min. The solvent and volatiles were evaporated under reduced pressure and the residue was partitioned between 1N HCl and EtOAc (10 ml each). The aqueous phase was separated and extracted with 2×7 ml EtOAc. The combined organic extracts was washed with NaHCO3 (10 ml), brine (7 ml), dried over MgSO4 and concentrated to give 1.562 g ethyl 2,6-difluorobenzoate as an almost colorless oil. (84% yield from steps B and C).